Carnidazole

• CAS No.: 42116-76-7
• Product Name: Carnidazole
• Molecular Formula: C8H12N4O3S
• Molecular Weight: 244.27 g/mol
• IUPAC Name: O-methyl N-[2-(2-methyl-5-nitroimidazol-1-yl)ethyl]carbamothioate
• Standard InChI: InChI=1S/C8H12N4O3S/c1-6-10-5-7(12(13)14)11(6)4-3-9-8(16)15-2/h5H,3-4H2,1-2H3,(H,9,16)
• Standard InChIKey: OVEVHVURWWTPFC-UHFFFAOYSA-N
• Isomeric SMILES: CC1=NC=C(N1CCN=C(OC)S)[N+](=O)[O-]
• SMILES: CC1=NC=C(N1CCNC(=S)OC)[N+](=O)[O-]
• Canonical SMILES: CC1=NC=C(N1CCNC(=S)OC)[N+](=O)[O-]
• Appearance: Solid powder
• Description: Carnidazole is an antiprotozoal drug of the nitroimidazole class used in veterinary medicine. It is used to treat Trichomonas infection.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: carnidazole; O-methyl(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl)carbonothioate; R 25831; R-2581
• Reference: 1: Fonzé V, Lambotte R. [Study of carnidazole (R 25831). A new therapeutic agent for vaginal trichomoniasis]. Rev Med Liege. 1979 Oct 1;34(19):811-5. French. PubMed PMID: 549181.; 2: Chaudhuri P, Drogendijk AC. A double-blind controlled clinical trial of carnidazole and tinidazole in the treatment of vaginal trichomoniasis. Eur J Obstet Gynecol Reprod Biol. 1980 Jun;10(5):325-8. PubMed PMID: 6995193.; 3: de Armas HN, Peeters OM, Blaton N, Van den Mooter G, De Ridder DJ, Schenk H. Crystal structure of carnidazole form II from synchrotron X-ray powder diffraction: structural comparison with form I, the hydrated form and the low energy conformations in vacuo. J Pharm Sci. 2006 Oct;95(10):2123-36. PubMed PMID: 16892212.; 4: Notowicz A, Stolz E, de Koning GA. First experiences with single-dose treatment of vaginal trichomoniasis with carnidazole (R 25831). Br J Vener Dis. 1977 Apr;53(2):129-31. PubMed PMID: 322823; PubMed Central PMCID: PMC1045370.; 5: Jokipii L, Jokipii AM. Comparative evaluation of the 2-methyl-5-nitroimidazole compounds dimetridazole, metronidazole, secnidazole, ornidazole, tinidazole, carnidazole, and panidazole against Bacteroides fragilis and other bacteria of the Bacteroides fragilis group. Antimicrob Agents Chemother. 1985 Oct;28(4):561-4. PubMed PMID: 4073879; PubMed Central PMCID: PMC180305.; 6: Munoz E, Castella J, Gutierrez JF. In vivo and in vitro sensitivity of Trichomonas gallinae to some nitroimidazole drugs. Vet Parasitol. 1998 Aug 31;78(4):239-46. PubMed PMID: 9786623.; 7: Rúbies A, Sans G, Kumar P, Granados M, Companyó R, Centrich F. High-throughput method for the determination of nitroimidazoles in muscle samples by liquid chromatography coupled to mass spectrometry. Anal Bioanal Chem. 2015 Jun;407(15):4411-21. doi: 10.1007/s00216-014-8436-x. Epub 2015 Jan 11. PubMed PMID: 25577363.; 8: Franssen FF, Lumeij JT. In vitro nitroimidazole resistance of Trichomonas gallinae and successful therapy with an increased dosage of ronidazole in racing pigeons (Columba livia domestica). J Vet Pharmacol Ther. 1992 Dec;15(4):409-15. PubMed PMID: 1487839.; 9: Cantelli-Forti G, Aicardi G, Guerra MC, Barbaro AM, Biagi GL. Mutagenicity of a series of 25 nitroimidazoles and two nitrothiazoles in Salmonella typhimurium. Teratog Carcinog Mutagen. 1983;3(1):51-63. PubMed PMID: 6132457.; 10: Rouffaer LO, Adriaensen C, De Boeck C, Claerebout E, Martel A. Racing pigeons: a reservoir for nitro-imidazole-resistant Trichomonas gallinae. J Parasitol. 2014 Jun;100(3):360-3. doi: 10.1645/13-359.1. Epub 2014 Jan 23. PubMed PMID: 24456034.; 11: Cronly M, Behan P, Foley B, Danaher M, Malone E, Regan L. Survey of 11 nitroimidazole residues in hen and duck eggs from the Irish market. Food Addit Contam Part B Surveill. 2011;4(2):79-87. doi: 10.1080/19393210.2011.573582. Epub 2011 May 23. PubMed PMID: 24785717.; 12: Boison JO, Asea PA, Matus JL. Validation of a new screening, determinative, and confirmatory multi-residue method for nitroimidazoles and their hydroxy metabolites in turkey muscle tissue by liquid chromatography-tandem mass spectrometry. Drug Test Anal. 2012 Aug;4 Suppl 1:130-8. doi: 10.1002/dta.1356. PubMed PMID: 22851370.; 13: Cronly M, Behan P, Foley B, Malone E, Martin S, Doyle M, Regan L. Rapid multi-class multi-residue method for the confirmation of chloramphenicol and eleven nitroimidazoles in milk and honey by liquid chromatography-tandem mass spectrometry (LC-MS). Food Addit Contam Part A Chem Anal Control Expo Risk Assess. 2010 Sep;27(9):1233-46. doi: 10.1080/19440049.2010.489579. PubMed PMID: 20597022.; 14: Van Vaeck L, Van Espen P, Gijbels R, Lauwers W. Structural characterization of drugs and oxygenated metabolites by laser microprobe mass spectrometry (LAMMA). Biomed Environ Mass Spectrom. 1988 Oct;16(1-12):121-9. PubMed PMID: 3242660.; 15: Iglesias R, Paramá A, Alvarez MF, Leiro J, Sanmartín ML. Antiprotozoals effective in vitro against the scuticociliate fish pathogen Philasterides dicentrarchi. Dis Aquat Organ. 2002 Jun 3;49(3):191-7. PubMed PMID: 12113305.; 16: Cronly M, Behan P, Foley B, Malone E, Regan L. Development and validation of a rapid method for the determination and confirmation of 10 nitroimidazoles in animal plasma using liquid chromatography tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2009 May 15;877(14-15):1494-500. doi: 10.1016/j.jchromb.2009.03.030. Epub 2009 Mar 25. PubMed PMID: 19345159.; 17: Cronly M, Behan P, Foley B, Malone E, Regan L. Rapid confirmatory method for the determination of 11 nitroimidazoles in egg using liquid chromatography tandem mass spectrometry. J Chromatogr A. 2009 Nov 13;1216(46):8101-9. doi: 10.1016/j.chroma.2009.04.074. Epub 2009 May 4. PubMed PMID: 19446819.; 18: Mitrowska K, Antczak M. Development and validation of a liquid chromatography with tandem mass spectrometry method for the determination of nitroimidazole residues in beeswax. J Sep Sci. 2017 Mar;40(5):1158-1166. doi: 10.1002/jssc.201600928. Epub 2017 Feb 8. PubMed PMID: 28054455.
• PubChem Compound: 3032998
• Last Modified: Nov 11 2021